N-Methylaniline
N-Methylaniline
N-methylaniline appears as a colorless to brown viscous liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
N-methylaniline is a methylaniline that is aniline carrying a methyl substituent at the nitrogen atom. It is a phenylalkylamine, a secondary amine and a methylaniline. It derives from an aniline.
N-methylaniline is a methylaniline that is aniline carrying a methyl substituent at the nitrogen atom. It is a phenylalkylamine, a secondary amine and a methylaniline. It derives from an aniline.
Brand Name:
Vulcanchem
CAS No.:
100-61-8
VCID:
VC0092194
InChI:
InChI=1S/C7H9N/c1-8-7-5-3-2-4-6-7/h2-6,8H,1H3
SMILES:
CNC1=CC=CC=C1
Molecular Formula:
C7H9N
C6H5NH(CH3)
C7H9N
C6H5NH(CH3)
C7H9N
Molecular Weight:
107.15 g/mol
N-Methylaniline
CAS No.: 100-61-8
Main Products
VCID: VC0092194
Molecular Formula: C7H9N
C6H5NH(CH3)
C7H9N
Molecular Weight: 107.15 g/mol
| CAS No. | 100-61-8 |
|---|---|
| Product Name | N-Methylaniline |
| Molecular Formula | C7H9N C6H5NH(CH3) C7H9N |
| Molecular Weight | 107.15 g/mol |
| IUPAC Name | N-methylaniline |
| Standard InChI | InChI=1S/C7H9N/c1-8-7-5-3-2-4-6-7/h2-6,8H,1H3 |
| Standard InChIKey | AFBPFSWMIHJQDM-UHFFFAOYSA-N |
| SMILES | CNC1=CC=CC=C1 |
| Canonical SMILES | CNC1=CC=CC=C1 |
| Boiling Point | 385.3 °F at 760 mm Hg (NTP, 1992) 196.2 °C 196.25 °C 194-196 °C 385.3°F 384°F |
| Colorform | COLORLESS OR SLIGHTLY YELLOW LIQ Yellow to light brown liquid. |
| Density | 0.989 at 68 °F (USCG, 1999) 0.989 @ 20 °C/4 °C Relative density (water = 1): 0.99 0.989 0.99 |
| Flash Point | 175 °F (NTP, 1992) 175 °F CC 79.5 °C c.c. 175°F |
| Melting Point | -71 °F (NTP, 1992) -57.0 °C -57 °C -71°F |
| Physical Description | N-methylaniline appears as a colorless to brown viscous liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Liquid COLOURLESS OR SLIGHTLY YELLOW OILY LIQUID. TURNS BROWN ON EXPOSURE TO AIR. Yellow to light-brown liquid with a weak, ammonia-like odor. |
| Description | N-methylaniline appears as a colorless to brown viscous liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. N-methylaniline is a methylaniline that is aniline carrying a methyl substituent at the nitrogen atom. It is a phenylalkylamine, a secondary amine and a methylaniline. It derives from an aniline. |
| Related CAS | 2739-12-0 (hydrochloride) |
| Shelf Life | ... TURNS REDDISH BROWN ON STANDING. BECOMES BROWN ON EXPOSURE TO AIR |
| Solubility | 1 to 5 mg/mL at 70.7° F (NTP, 1992) 0.05 M SOL IN ETHANOL, ETHER, CARBON TETRACHLORIDE 5624 mg/l @ 25 °C Solubility in water: none Insoluble |
| Synonyms | methylaniline methylaniline hydrochloride monomethylaniline N-methylaniline |
| Vapor Density | 3.9 (NTP, 1992) (Relative to Air) 3.70 (AIR= 1) Relative vapor density (air = 1): 3.7 3.9 |
| Vapor Pressure | 1 mm Hg at 106 °F (NTP, 1992) 0.45 mmHg 0.453 mm Hg @ 25 °C, calculated from experimentally derived coefficients Vapor pressure, Pa at 20 °C: 39.9 1 mmHg at 106°F 0.3 mmHg |
| PubChem Compound | 7515 |
| Last Modified | Nov 11 2021 |
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